Cas no 1332530-09-2 (1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride)

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride is a fluorinated phenylpyrrolidine derivative with potential applications in pharmaceutical research and development. The compound features a pyrrolidine-substituted aromatic ring, enhanced by a fluorine substituent, which may influence its binding affinity and metabolic stability. The hydrochloride salt form improves solubility and handling properties, making it suitable for synthetic and biological studies. This intermediate is of interest in medicinal chemistry, particularly for the design of CNS-targeting molecules or enzyme modulators due to its structural motifs. Its well-defined chemical properties facilitate precise incorporation into more complex scaffolds for exploratory drug discovery efforts.

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride structure

1332530-09-2 structure

Product Name:1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride

CAS No:1332530-09-2

MF:C₁₂H₁₈ClFN₂

MW:244.736125469208

CID:4695060

Update Time:2025-06-12

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- [1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethyl]aminehydrochloride
- 1-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]ethanamine hydrochloride
- 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride
- Inchi： 1S/C12H17FN2.ClH/c1-9(14)10-4-5-12(11(13)8-10)15-6-2-3-7-15;/h4-5,8-9H,2-3,6-7,14H2,1H3;1H
- InChI Key： LLHORQVYVRFMGZ-UHFFFAOYSA-N
- SMILES： Cl.FC1C=C(C=CC=1N1CCCC1)C(C)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 204
Topological Polar Surface Area: 29.3

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1578554-1g	1-(3-Fluoro-4-(pyrrolidin-1-yl)phenyl)ethan-1-amine	1332530-09-2	98%	1g	￥3175.00	2024-08-09

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Additional information on 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride

Comprehensive Overview of 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride (CAS No. 1332530-09-2)

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride is a specialized organic compound with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 1332530-09-2, belongs to the class of substituted phenylalkylamines, which are increasingly studied for their bioactive properties. The presence of a fluoro substituent and a pyrrolidine ring in its structure enhances its molecular interactions, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by how the 3-fluoro-4-pyrrolidin-1-ylphenyl moiety influences binding affinity in target proteins. This aligns with current trends in precision medicine, where small-molecule modulators are designed for specific biological pathways. The hydrochloride salt form of this compound further improves its solubility, a critical factor in formulation development.

The synthesis of 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride involves multi-step organic reactions, including palladium-catalyzed cross-coupling and reductive amination. These methods are widely discussed in green chemistry forums, as the pharmaceutical industry seeks sustainable alternatives to traditional synthesis routes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring reproducibility for academic and industrial applications.

From a therapeutic perspective, derivatives of this scaffold have shown promise in central nervous system (CNS) disorders, a hot topic in neuroscience research. Users frequently search for terms like "novel dopamine receptor ligands" or "G-protein-coupled receptor (GPCR) modulators", areas where this compound’s structural features could play a role. However, it’s essential to note that rigorous preclinical studies are required to validate any hypothesized applications.

In the context of AI-driven drug discovery, molecular descriptors of CAS 1332530-09-2 are valuable for machine learning models predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This intersects with frequent queries about "computational chemistry tools for lead optimization", highlighting the compound’s relevance in digital transformation initiatives across biotech.

Quality control protocols for 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride adhere to ICH guidelines, with HPLC purity thresholds exceeding 98%. Such standards address growing concerns about chemical reproducibility in published research—a trending discussion in scientific integrity circles. Suppliers often provide technical data sheets detailing residual solvent levels and polymorphic forms, catering to stringent regulatory requirements.

Environmental considerations are also paramount. The fluoroaromatic component raises questions about biodegradability, echoing searches for "eco-friendly pharmaceutical intermediates". Recent advancements in biocatalysis offer pathways to mitigate ecological footprints during production, aligning with ESG (environmental, social, and governance) goals in the chemical sector.

In summary, 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride exemplifies the intersection of structural innovation and practical utility. Its CAS 1332530-09-2 designation serves as a key identifier for researchers exploring next-generation therapeutics while navigating the complexities of modern drug development paradigms.